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Compound of Interest

Compound Name: 11-Dehydroxyisomogroside V

Cat. No.: B15595765

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 11-
Deoxyisomogroside V, a cucurbitane triterpene glycoside isolated from the fruit of Siraitia
grosvenorii (Luo Han Guo). The information presented is compiled from detailed spectroscopic
analysis, including Nuclear Magnetic Resonance (NMR) and High-Resolution Electrospray
lonization Mass Spectrometry (HR-ESI-MS), as reported in scientific literature.

Introduction

11-Deoxyisomogroside V is a minor cucurbitane glycoside found in the intensely sweet fruit of
Siraitia grosvenorii.[1] The structural characterization of such compounds is crucial for
understanding their sensory properties, potential pharmacological activities, and for quality
control of natural sweetener products derived from this plant. This document details the key
spectroscopic data and the experimental protocols used for the isolation and identification of
11-Deoxyisomogroside V.

Spectroscopic Data

The structural elucidation of 11-Deoxyisomogroside V was achieved through extensive 1D and
2D NMR spectroscopy and HR-ESI-MS.[1] The complete *H and 3C NMR assignments were
determined through COSY, TOCSY, HSQC, and HMBC experiments.[1]

Mass Spectrometry Data
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High-resolution mass spectrometry confirmed the molecular formula of 11-Deoxyisomogroside
V.

Parameter Value

Molecular Formula Ce60H10202s
lonization Mode ESI
Mass-to-charge ratio (m/z) 1269.6488 [M-H]~
Calculated Mass 1269.6484

NMR Spectroscopic Data

The *H and 13C NMR spectral data for 11-Deoxyisomogroside V, recorded in pyridine-ds, are
presented in the table below.
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Position oC (ppm) OH (ppm), mulit. (J in Hz)
Aglycone

1 38.9 1.15, m; 1.05, m
2 27.9 1.95, m; 1.85, m
3 88.8 3.35, dd (11.5, 4.5)
4 39.9 1.55;m

5 56.1 1.18, m

6 76.8 4.45, brs

7 76.9 4.15, d (8.0)

8 51.5 2.15, m

9 50.1 2.25, m

10 38.1 -

11 29.9 1.85, m; 1.75, m
12 71.9 4.25,1(8.0)

13 49.9 -

14 48.1 1.65, m

15 32.1 2.10,m; 1.95; m
16 30.1 2.05, m; 1.85, m
17 40.1 1.75, m

18 20.1 1.12,s

19 19.9 1.25,s

20 35.9 1.85, m

21 28.1 135, s

22 35.1 1.95, m; 1.85; m
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23 68.1 4.55, 1 (8.0)
24 77.1 4.35, d (8.0)
25 70.9 4.10, m
26 28.9 1.45,'s
27 29.1 1.50, s
28 29.5 1.38,s
29 29.8 1.42,'s
30 18.1 1.08, s

Glc | (B-D-glucosyl at C-3)

1 105.1 4.95, d (7.5)

2 83.1 4.35, 1 (8.0)

3 78.1 4.25, 1 (8.5)

4 71.9 4.15, t (8.5)

5 78.5 4.05, m

6 62.9 4.45, m; 4.35, m

Glc 1l (B-D-glucosyl at C-2' of

Glc 1)

1" 105.5 5.35,d (7.5)

2" 75.9 4.15,1(8.0)

3" 78.8 4.28,1(8.5)

4" 715 4.18,1(8.5)

5" 78.1 4.08, m

6" 62.5 4,40, m; 4.30, m

Glc 1l (B-D-glucosyl at C-24)

i 104.9 5.15,d (7.5)
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2" 75.5 4.12, t (8.0)

3" 78.5 4.22, 1 (8.5)

4" 71.2 4.15,t (8.5)

5" 77.9 4.05, m

6" 69.9 4.65, m; 4.55, m

Glc IV (B-D-glucosyl at C-6"" of

Glc 111

1 105.8 5.25, d (7.5)

2" 75.2 4.10, t (8.0)

3" 78.2 4.20, t (8.5)

4 71.8 4.12,t(8.5)

5 77.5 4.02, m

6" 62.8 4.38,m; 4.28, m

Glc V (B-D-glucosyl at C-6)

i 106.1 5.05,d (7.5)
2m 76.1 4.18,1(8.0)

3" 78.9 4.30,1(8.5)

4 71.6 4.20,1(8.5)

5 78.2 4.10, m

6" 62.6 442, m;4.32, m

Experimental Protocols

The isolation and structural characterization of 11-Deoxyisomogroside V involved a multi-step
process.[1]

Isolation
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» Extraction: The process begins with the extraction of dried and ground fruit of Siraitia
grosvenorii using an aqueous alcoholic solution.

e Preliminary Purification: The crude extract is then subjected to preliminary purification steps,
which may include partitioning with different solvents to remove non-polar compounds.

o Chromatographic Separation: The partially purified extract undergoes multiple
chromatographic separations. This typically involves column chromatography over various
stationary phases (e.g., Diaion HP-20, silica gel, C18 reversed-phase silica gel).

» Final Purification: Final purification is achieved using preparative or semi-preparative High-
Performance Liquid Chromatography (HPLC) to yield the pure compound.

Spectroscopic Analysis

o Mass Spectrometry: High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-
MS) is performed in negative ion mode to determine the accurate mass and molecular
formula of the isolated compound.

* NMR Spectroscopy:

o Sample Preparation: A sample of the purified compound (typically 5-10 mg) is dissolved in
an appropriate deuterated solvent (e.g., pyridine-ds).

o Data Acquisition: A suite of NMR experiments is conducted on a high-field NMR
spectrometer (e.g., 500 or 600 MHz). This includes:

» 1H NMR (Proton NMR)
» 13C NMR (Carbon-13 NMR)
» COSY (Correlation Spectroscopy) to establish proton-proton couplings.

» TOCSY (Total Correlation Spectroscopy) to identify coupled spin systems of the sugar
moieties.

» HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their
directly attached carbons.
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» HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range correlations
between protons and carbons, which is crucial for determining the linkages between the
aglycone and sugar units.

Visualization

The following diagram illustrates the general workflow for the isolation and characterization of
11-Deoxyisomogroside V.
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Caption: Workflow for the isolation and structural elucidation of 11-Deoxyisomogroside V.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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